![molecular formula C14H26N2O2 B5855260 ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate](/img/structure/B5855260.png)
ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate, also known as EMBEC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. EMBEC belongs to the class of piperidine derivatives and has a unique chemical structure that makes it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate is not fully understood. However, it is believed to act through the modulation of neurotransmitter release and the inhibition of voltage-gated sodium channels. This compound has also been shown to interact with various receptors in the central nervous system, including the GABA-A receptor and the NMDA receptor.
Biochemical and physiological effects:
This compound has been shown to exhibit potent anticonvulsant effects in animal models of epilepsy. It has also been found to have analgesic and anti-inflammatory properties, making it a potential treatment for chronic pain conditions. This compound has been shown to have a low toxicity profile and is well-tolerated in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development. This compound has also been shown to have a low toxicity profile, making it a safe compound to work with in the lab. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis process, which can be time-consuming and expensive.
Future Directions
There are several future directions for the research on ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate. One of the areas of interest is the development of new drugs based on the chemical structure of this compound. Researchers are also investigating the potential use of this compound as a treatment for various neurological and psychiatric disorders, including epilepsy, neuropathic pain, and anxiety disorders. Additionally, there is ongoing research on the mechanism of action of this compound, which could provide insights into the development of new drugs with similar properties.
Synthesis Methods
Ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate can be synthesized through a multistep process involving the reaction of piperidine with various reagents. One of the commonly used methods for the synthesis of this compound involves the reaction of piperidine with ethyl chloroformate and methylamine in the presence of a base such as sodium carbonate. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
Ethyl 1'-methyl-1,4'-bipiperidine-4-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. This compound has also been investigated for its potential use as a local anesthetic and as a treatment for neuropathic pain.
properties
IUPAC Name |
ethyl 1-(1-methylpiperidin-4-yl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c1-3-18-14(17)12-4-10-16(11-5-12)13-6-8-15(2)9-7-13/h12-13H,3-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYRNYRHEGWCFOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.